2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)9-3-5-13(17)10(7-9)8-2-4-12(16)11(6-8)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: PIPBWYWBYHYSBN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID20691474
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261986-82-6

Description

2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid (2C5F2MCPBA) is an organic compound used in laboratory experiments and scientific research. It is a white solid that is soluble in water and can be used as an intermediate in the synthesis of various compounds. It is also used as a starting material for the synthesis of other compounds. 2C5F2MCPBA is used in many different applications, including drug synthesis, organic synthesis, and biochemistry.

Scientific Research Applications

2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It can be used as a starting material for the synthesis of various compounds, including drugs and pharmaceuticals. It is also used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a precursor in biochemistry. In addition, it is used in the synthesis of fluorescent dyes and to study the structure and reactivity of organic molecules.

Mechanism of Action

2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is an organic compound that has a wide range of applications in scientific research. It is used as a starting material for the synthesis of various compounds, as a reagent in organic synthesis, as a catalyst in organic reactions, and as a precursor in biochemistry. The mechanism of action of 2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is based on its ability to form hydrogen bonds with other molecules. This allows it to act as a bridge between two molecules, facilitating the formation of a new bond.
Biochemical and Physiological Effects
2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% has been studied for its effects on biochemical and physiological processes. It has been found to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins. In addition, it has been shown to have an anti-inflammatory effect, as well as an anti-tumor effect. It has also been found to be a potent inhibitor of the enzyme aldose reductase, which is involved in the metabolism of glucose.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is a versatile compound that can be used in a variety of laboratory experiments. Its advantages include its low cost, its availability, and its low toxicity. However, it has several limitations. For example, it is not very soluble in water, and it is not very stable in the presence of light or heat. In addition, it is not very soluble in organic solvents, and it is not very stable in the presence of strong acids or bases.

Future Directions

Since 2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% has a wide range of applications in scientific research, there are many potential future directions for research. For example, further research could be done to explore its potential as a drug candidate or to explore its potential in biochemistry. In addition, further research could be done to explore its potential as a catalyst in organic reactions, or to explore its potential as a fluorescent dye. Finally, further research could be done to explore its potential in the synthesis of other compounds, or to explore its potential as a starting material for the synthesis of other compounds.

Synthesis Methods

2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% can be synthesized in two steps. The first step is the reaction of 2-chloro-5-fluorobenzaldehyde with 2-methoxycarbonylphenylacetic acid in the presence of a base. This reaction produces 2-chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid. The second step is the oxidation of the intermediate with a suitable oxidizing agent, such as potassium permanganate or potassium dichromate. This reaction produces the final product, 2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%.